molecular formula C6H4INO3 B176071 2-Iodo-3-nitrophenol CAS No. 197243-48-4

2-Iodo-3-nitrophenol

Cat. No. B176071
M. Wt: 265.01 g/mol
InChI Key: BFXOSMOZBIBXHU-UHFFFAOYSA-N
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Description

2-Iodo-3-nitrophenol is a compound with the molecular formula C6H4INO3 . It is a light yellow to brown solid . The nitro group, like the carboxylate anion, is a hybrid of two equivalent resonance structures .


Synthesis Analysis

The synthesis of nitro compounds can be achieved in several ways, including the direct substitution of hydrocarbons with nitric acid, displacement reactions with nitrite ions, and oxidation of primary amines . Iodination of aromatic substrates requires the presence of a mediator such as a strong oxidizing agent . A method using N-iodosuccinimide (NIS) in solid state by grinding at room temperature has been reported .


Molecular Structure Analysis

The InChI code for 2-Iodo-3-nitrophenol is 1S/C6H4INO3/c7-6-4 (8 (10)11)2-1-3-5 (6)9/h1-3,9H . The nitro group, like the carboxylate anion, is a hybrid of two equivalent resonance structures .


Chemical Reactions Analysis

Nitro compounds can be prepared in a number of ways, including the direct substitution of hydrocarbons with nitric acid, displacement reactions with nitrite ions, and oxidation of primary amines . The reaction of an alkyl halide with nitrite ion is one route to aliphatic nitro compounds .


Physical And Chemical Properties Analysis

2-Iodo-3-nitrophenol is a light yellow to brown solid . The polar character of the nitro group results in lower volatility of nitro compounds than ketones of about the same molecular weight .

Scientific Research Applications

Chemical Synthesis

2-Iodo-3-nitrophenol is used in various areas of research including Life Science, Material Science, Chemical Synthesis, Chromatography, and Analytical . It’s a versatile compound that can be used in the synthesis of a wide range of chemical products.

Photocatalytic Degradation

2-Iodo-3-nitrophenol can be used in photocatalytic degradation studies. In one research, it was used in the degradation of nitrophenols using a photo-Fenton catalyst of synthesized TiO2 nanoparticle modified with a biopolymer containing organic and inorganic functionalities . This approach is considered highly efficient for the removal of nitroaromatic pollutants.

Environmental Remediation

The compound plays a significant role in environmental remediation. It’s used in the degradation of nitrophenols, which are recognized as highly toxic and pose a severe threat to both aquatic and terrestrial environments .

Industrial Applications

2-Iodo-3-nitrophenol is used in the iodination of various industrially important substituted aromatics . This process provides several advantages such as short reaction time, high yields, and a nonhazardous and simple work-up procedure .

Pharmaceutical Applications

The compound is also used in the pharmaceutical industry. Nitrophenols are extensively employed in the manufacturing of numerous industrial products, like pesticides and pharmaceuticals .

Dye and Polymer Manufacturing

2-Iodo-3-nitrophenol is used in the manufacturing of dyes and polymers . Its unique properties make it a valuable component in these industries.

Safety And Hazards

It is advised to avoid dust formation, breathing mist, gas or vapours, and contacting with skin and eye when handling 2-Iodo-3-nitrophenol . Use personal protective equipment and ensure adequate ventilation .

properties

IUPAC Name

2-iodo-3-nitrophenol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C6H4INO3/c7-6-4(8(10)11)2-1-3-5(6)9/h1-3,9H
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

BFXOSMOZBIBXHU-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC(=C(C(=C1)O)I)[N+](=O)[O-]
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C6H4INO3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID40479039
Record name Phenol, 2-iodo-3-nitro-
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID40479039
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

265.01 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-Iodo-3-nitrophenol

CAS RN

197243-48-4
Record name Phenol, 2-iodo-3-nitro-
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID40479039
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name 2-iodo-3-nitrophenol
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Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Synthesis routes and methods

Procedure details

A 1-L, three-necked, round bottomed flask equipped with an overhead stirrer, thermocouple, and nitrogen inlet was charged with 2-amino-3-nitrophenol (17.5 g, 114 mmol), DMSO (280 mL), and 30% sulfuric acid (280 mL, 1575 mmol). The dark red-orange solution was heated to 50° C. After 45 min, heating was discontinued, and the solution was cooled to 3° C. (once the solution reached 13° C., a precipitate formed). Next, a solution of sodium nitrite (10.97 g, 159 mmol) in water (35 mL) was slowly added to the slurry while maintaining the internal temperature below 5° C.; the addition took ca. 5-7 min. The solution was stirred at 0° C. After 1 h, a solution of potassium iodide (52.8 g, 318 mmol) in water (105 mL) was slowly added over a 5 min period. After 1 h, the ice bath was removed, and the reaction mixture was allowed to warm to room temperature and stirred for 20 h. The reaction mixture was then extracted with methyl tert-butyl ether (1×800 mL and 1×400 mL). The combined methyl tert-butyl ether extracts were washed with 20% aqueous sodium thiosulfate solution (2×200 mL) followed by 5% aqueous sodium chloride solution (2×200 mL). The organic extract was concentrated under reduced pressure. Toluene (200 mL) was added and then removed under reduced pressure to afford 2-iodo-3-nitrophenol (30.2 g, 100%) as a brown powder. 1H NMR (400 MHz, CDCl3): δ 7.44 (dd, J=8.0, 1.5 Hz, 1H), 7.37 (t, J=8.0 Hz, 1H), 7.24 (dd, J=8.0, 1.5 Hz, 1H), 5.97 (br, 1H) ppm.
[Compound]
Name
1-L
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
17.5 g
Type
reactant
Reaction Step Two
Quantity
280 mL
Type
reactant
Reaction Step Two
Name
Quantity
280 mL
Type
solvent
Reaction Step Two
Quantity
10.97 g
Type
reactant
Reaction Step Three
Name
Quantity
35 mL
Type
solvent
Reaction Step Three
Quantity
52.8 g
Type
reactant
Reaction Step Four
Name
Quantity
105 mL
Type
solvent
Reaction Step Four

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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Citations

For This Compound
37
Citations
RL Datta, N Prosad - Journal of the American Chemical Society, 1917 - ACS Publications
… w-Nitrophenol yields 2-iodo-3-nitrophenol which, however, … Schlieper2 obtained 2-iodo-3-nitrophenol by the actionof … initially formed from which 2-iodo-3-nitrophenol could be readily …
Number of citations: 24 pubs.acs.org
B Panunzi, A Tuzi, M Tingoli - Inorganic Chemistry Communications, 2010 - Elsevier
… Reaction of 2-iodo-3-nitrophenol with methylene iodide and Ullmann intramolecular coupling of the produced 1,1′-[methylenebis(oxy)]bis[2-iodo-3-nitro]benzene afforded 1,11-dinitro-…
Number of citations: 2 www.sciencedirect.com
S Wawzonek, SC Wang - The Journal of Organic Chemistry, 1951 - ACS Publications
… were made only with 2,4-diiodophenol and 2-iodo-3-nitrophenol. The yield of the former is low … The preparation of 2-iodo-3-nitrophenol from 3-nitrophenol has been reported twice in the …
Number of citations: 11 pubs.acs.org
A Yepremyan, TG Minehan - Organic & biomolecular chemistry, 2012 - pubs.rsc.org
… We envisioned that the crucial linkage between the indole and glycoside moieties could be fashioned from protected alkynyl-C-glycoside 3 and 2-iodo-3-nitrophenol 6 through a …
Number of citations: 32 pubs.rsc.org
X Li, L Cao, C Ruan, B Ji, L Zhou - Acta Crystallographica Section E …, 2012 - scripts.iucr.org
… The title compound was obtained from 2-iodo-3-nitrophenol, a solution of 2-iodo-3-nitrophenol (2 mmol) in acetone (20 ml) was added K 2 CO 3 (5 mmol). The mixture was stirred at …
Number of citations: 11 scripts.iucr.org
VC Applegate, BGH Johnson… - Great Lakes Fishery …, 1966 - search.proquest.com
… The only halogenated 3-nitrophenol tested was 2-iodo-3-nitrophenol. It proved to be quite toxic, the lampreys being slightly more susceptible than the fish. The inadvisability of …
Number of citations: 25 search.proquest.com
TA Zeidan, M Manoharan… - The Journal of Organic …, 2006 - ACS Publications
… 2-Iodo-3-nitrophenol 22 and 2,3-diethynyl-1-methoxybenzene (1) 3 were prepared … KOH pellets (0.11 g, 1.96 mmol) were added to a solution of 2-iodo-3-nitrophenol (0.50 g, 1.89 mmol) …
Number of citations: 70 pubs.acs.org
W Baker, JW Barton, JFW McOmie - Journal of the Chemical Society …, 1958 - pubs.rsc.org
Unambiguous syntheses of a number of methyl-, methoxy-, nitro-, bromo-, and acetyl-diphenylenes and-diphenyls are described. These compounds were required in order to orientate …
Number of citations: 20 pubs.rsc.org
WM Dai, KW Lai - Tetrahedron letters, 2002 - Elsevier
… For 2-iodo-3-nitrophenol acetate 6a, the cross-coupling reactions with phenylacetylene and 1-pentyne took place at 70C to afford 7a and 7d in 83% and 76% yields, respectively, …
Number of citations: 106 www.sciencedirect.com
Y Zhang - 2016 - search.proquest.com
… group for the hydroxyl in 2-iodo-3-nitrophenol was introduced to avoid possible side … was prepared by reacting 2-iodo-3-nitrophenol with chloromethyl methyl ether and …
Number of citations: 1 search.proquest.com

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